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Compound of Interest

Compound Name: Methylbutynol

Cat. No.: B8815637 Get Quote

For researchers, scientists, and drug development professionals, the selection of an

appropriate solvent is a critical decision that can significantly impact reaction kinetics, product

purity, and overall process efficiency. This guide provides a comprehensive comparison of

methylbutynol with traditional solvents such as ethanol, acetone, isopropanol, and ethyl

acetate, offering insights into its performance through a detailed examination of its

physicochemical properties and potential applications.

Methylbutynol, also known as 2-methyl-3-butyn-2-ol, is a versatile acetylenic alcohol that has

garnered interest for its unique solvent characteristics. Its molecular structure, featuring both a

hydroxyl group and a carbon-carbon triple bond, imparts a distinct polarity and reactivity profile

compared to more conventional solvents. This guide aims to provide a clear, data-driven

comparison to aid in the informed selection of solvents for various laboratory and industrial

applications.

Physicochemical Properties: A Head-to-Head
Comparison
The following table summarizes the key physical and chemical properties of methylbutynol
alongside those of several traditional solvents. This data provides a foundational understanding

of their behavior and potential suitability for different applications.
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Property
Methylbuty
nol

Ethanol Acetone Isopropanol
Ethyl
Acetate

CAS Number
115-19-5[1]

[2]
64-17-5 67-64-1[3] 67-63-0[4] 141-78-6[5]

Molecular

Formula
C5H8O[1][6] C2H6O C3H6O C3H8O C4H8O2

Molecular

Weight (

g/mol )

84.12[1][6] 46.07 58.08[3] 60.09[4] 88.11[5]

Boiling Point

(°C)
104[1][2] 78.3 56.29[3] 82.26[4] 77.11[5]

Melting Point

(°C)
2.6 - 3[1][2] -114.1 -94.7[3] -88.0[4] -83.97[5]

Density (g/mL

at 20°C)

0.868 (at

25°C)[1][2]
0.789 0.790[3] 0.7854[4] 0.9006[5]

Flash Point

(°C)
25[1] 13 -20[3] 12[4] -4[5]

Solubility in

Water

Fully

miscible[1][2]
Miscible Miscible[3] Miscible[4]

8.7% at

20°C[5]

Relative

Polarity
Not available 0.654[7] 0.355[7] 0.546[7] Not available

Experimental Protocols for Efficacy Evaluation
To objectively assess and compare the efficacy of methylbutynol against other solvents, a

standardized experimental approach is crucial. Below are detailed methodologies for key

experiments that can be adapted to specific research needs.

I. Determination of Dissolution Rate
This experiment measures the speed at which a solid solute dissolves in a given solvent,

providing a quantitative measure of solvent efficacy.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemwhat.com/3-methyl-butynol-cas-115-19-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852885.htm
https://macro.lsu.edu/howto/solvents/acetone.htm
https://macro.lsu.edu/howto/solvents/ipa.htm
https://macro.lsu.edu/howto/solvents/ethylacetate.htm
https://www.chemwhat.com/3-methyl-butynol-cas-115-19-5/
https://pubchem.ncbi.nlm.nih.gov/compound/Methylbutynol
https://www.chemwhat.com/3-methyl-butynol-cas-115-19-5/
https://pubchem.ncbi.nlm.nih.gov/compound/Methylbutynol
https://macro.lsu.edu/howto/solvents/acetone.htm
https://macro.lsu.edu/howto/solvents/ipa.htm
https://macro.lsu.edu/howto/solvents/ethylacetate.htm
https://www.chemwhat.com/3-methyl-butynol-cas-115-19-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852885.htm
https://macro.lsu.edu/howto/solvents/acetone.htm
https://macro.lsu.edu/howto/solvents/ipa.htm
https://macro.lsu.edu/howto/solvents/ethylacetate.htm
https://www.chemwhat.com/3-methyl-butynol-cas-115-19-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852885.htm
https://macro.lsu.edu/howto/solvents/acetone.htm
https://macro.lsu.edu/howto/solvents/ipa.htm
https://macro.lsu.edu/howto/solvents/ethylacetate.htm
https://www.chemwhat.com/3-methyl-butynol-cas-115-19-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852885.htm
https://macro.lsu.edu/howto/solvents/acetone.htm
https://macro.lsu.edu/howto/solvents/ipa.htm
https://macro.lsu.edu/howto/solvents/ethylacetate.htm
https://www.chemwhat.com/3-methyl-butynol-cas-115-19-5/
https://macro.lsu.edu/howto/solvents/acetone.htm
https://macro.lsu.edu/howto/solvents/ipa.htm
https://macro.lsu.edu/howto/solvents/ethylacetate.htm
https://www.chemwhat.com/3-methyl-butynol-cas-115-19-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852885.htm
https://macro.lsu.edu/howto/solvents/acetone.htm
https://macro.lsu.edu/howto/solvents/ipa.htm
https://macro.lsu.edu/howto/solvents/ethylacetate.htm
http://www1.chem.umn.edu/groups/hoye/teaching/Teaching2312HFall2023/Common%20Organic%20Solvents%20by%20PolarityF22.pdf
http://www1.chem.umn.edu/groups/hoye/teaching/Teaching2312HFall2023/Common%20Organic%20Solvents%20by%20PolarityF22.pdf
http://www1.chem.umn.edu/groups/hoye/teaching/Teaching2312HFall2023/Common%20Organic%20Solvents%20by%20PolarityF22.pdf
https://www.benchchem.com/product/b8815637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To compare the rate of dissolution of a standard solute (e.g., a specific active

pharmaceutical ingredient, polymer, or resin) in methylbutynol versus traditional solvents.

Materials:

Magnetic stirrer with stir bar

Beakers or flasks of appropriate volume

Timer

Analytical balance

Spectrophotometer or other suitable analytical instrument for concentration measurement

Standard solute

Methylbutynol and a selection of traditional solvents (e.g., ethanol, acetone, isopropanol)

Procedure:

Preparation of Saturated Solution: Prepare a saturated solution of the standard solute in

each solvent to be tested. This can be done by adding an excess of the solute to the solvent

and stirring for an extended period (e.g., 24 hours) to ensure equilibrium.

Filtration: Filter the saturated solutions to remove any undissolved solute.

Kinetic Dissolution Test: a. Place a known volume of the chosen solvent into a beaker with a

magnetic stir bar and place it on the magnetic stirrer. b. Start the stirrer at a constant,

reproducible speed. c. Add a precisely weighed amount of the standard solute to the solvent

and simultaneously start the timer. d. At regular time intervals, withdraw a small aliquot of the

solution. It is important to filter the aliquot immediately to stop the dissolution process. e.

Analyze the concentration of the dissolved solute in each aliquot using a pre-calibrated

analytical method (e.g., UV-Vis spectroscopy).

Data Analysis: Plot the concentration of the dissolved solute as a function of time for each

solvent. The initial slope of this curve represents the initial dissolution rate. Compare the

dissolution rates of the solute in methylbutynol with those in the traditional solvents.
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Visualizing Experimental Workflow
The following diagram illustrates the general workflow for comparing the dissolution rates of a

solute in different solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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